Cas no 2229319-59-7 (3-(3-methoxy-4-nitrophenyl)azetidin-3-ol)

• Product Name: 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol
• CAS No: 2229319-59-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6264890
• PubChem ID: 165639619
• Update Time: 2025-05-27

3-(3-methoxy-4-nitrophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol
• 2229319-59-7
• EN300-1762039

• Inchi： 1S/C10H12N2O4/c1-16-9-4-7(10(13)5-11-6-10)2-3-8(9)12(14)15/h2-4,11,13H,5-6H2,1H3
• InChI Key： CWNTVMKEJNHUHT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CNC1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.3Ų

Additional information on 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol

3-(3-Methoxy-4-Nitrophenyl)azetidin-3-ol: A Comprehensive Overview

3-(3-Methoxy-4-nitrophenyl)azetidin-3-ol, with the CAS number 2229319-59-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted azetidine ring and a nitrophenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol consists of an azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The substitution at the 3-position with a 3-methoxy-4-nitrophenyl group imparts specific electronic and steric properties to the molecule. The methoxy group provides electron-donating characteristics, while the nitro group introduces electron-withdrawing effects, creating a balanced electronic environment that can influence the compound's reactivity and biological activity.

Recent studies have explored the potential therapeutic applications of 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. Kinase inhibitors have been successful in treating various types of cancer by blocking the signaling pathways that promote cell proliferation and survival.

In addition to its potential as a kinase inhibitor, 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings highlight its potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol are another critical aspect of its evaluation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

The safety profile of 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound has low cytotoxicity and does not cause significant adverse effects at therapeutic concentrations. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 3-(3-methoxy-4-nitrophenyl)azetidin-3-ol (CAS number 2229319-59-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.